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Compound of Interest

Compound Name: Thymidine-13C10

Cat. No.: B15136628

For researchers, scientists, and professionals in drug development, ensuring safety and
precision in the handling of specialized compounds like Thymidine-13C10 is paramount. This
guide provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure and efficient laboratory environment.

Immediate Safety and Handling Protocols

While Thymidine-13C10 is not classified as a hazardous substance, adherence to standard
laboratory safety procedures is crucial to prevent contamination and ensure experimental
integrity.[1][2][3]

Personal Protective Equipment (PPE):

A thorough hazard assessment of your specific laboratory operations should be conducted to
determine the necessary PPE.[4] The following are the minimum recommended PPE for
handling Thymidine-13C10:

o Body Protection: A standard laboratory coat should be worn to protect clothing and skin from
potential splashes.[5]

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For
procedures with a higher risk of splashing, chemical safety goggles are recommended.
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e Hand Protection: Disposable nitrile gloves are required to prevent skin contact. If direct
contact occurs, gloves should be removed immediately, and hands should be washed
thoroughly before putting on a new pair.

» Foot Protection: Closed-toe shoes are mandatory in a laboratory setting to protect against
spills and falling objects.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information for Thymidine.

Property Value Reference
Molecular Formula C10H14N20s5 (Unlabeled)

Melting Point 187 - 189 °C/368.6 - 372.2 °F

Storage Temperature -20°C

Isotopic Purity >98 atom %

Experimental Workflow

The following diagram outlines the standard procedure for handling Thymidine-13C10 from
receipt to disposal.
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Caption: Workflow for handling Thymidine-13C10.
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Step-by-Step Handling and Disposal Plan

1.

Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Store the compound in a tightly sealed container at -20°C.

. Preparation for Use:

Before handling, put on all required personal protective equipment: a lab coat, safety
glasses, and nitrile gloves.

Conduct all manipulations, including weighing and dissolution, within a certified chemical
fume hood to minimize inhalation exposure.

Use a properly calibrated microbalance for weighing the desired amount of the compound.

Prepare solutions by dissolving the compound in the appropriate solvent as dictated by your
experimental protocol.

. Experimental Use:

Follow your established and approved experimental protocol.

Avoid generating dust or aerosols.

In case of accidental contact, immediately flush the affected area with copious amounts of
water. For eye contact, rinse cautiously with water for several minutes.

. Waste Disposal:

All waste materials, including empty containers, contaminated gloves, and unused solutions,
should be collected in a designated and clearly labeled waste container.

Disposal of the waste must be in accordance with all applicable federal, state, and local
environmental regulations. Consult your institution's Environmental Health and Safety (EHS)
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department for specific guidance on chemical waste disposal. Do not dispose of down the
drain.

5. Spill Response:

 In the event of a small spill, carefully sweep up the solid material, avoiding dust generation,
and place it in the designated waste container.

» Ventilate the area of the spill.

o For larger spills, or if you are unsure how to proceed, contact your institution's EHS
department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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